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Compound of Interest

Compound Name: Dimethyl 2-bromopentanedioate
CAS No.: 760-94-1
Cat. No.: B1266606
Get Quote
& J

This technical guide offers a comprehensive overview of dimethyl 2-bromopentanedioate, a
pivotal intermediate in contemporary organic synthesis, with a particular focus on its relevance
to pharmaceutical research and development. We will delve into its molecular structure,
synthesis, reactivity, and practical applications, providing insights grounded in established
scientific principles and experimental validation.

Core Molecular Structure and Physicochemical
Properties

Dimethyl 2-bromopentanedioate, also known as dimethyl a-bromoglutarate, is a halogenated
diester.[1] Its structure is defined by a five-carbon chain with two methyl ester groups at
positions 1 and 5, and a bromine atom at the alpha-position (carbon 2).[2] This unique
arrangement of functional groups dictates its chemical behavior and wide-ranging utility.[2]

Table 1: Physicochemical Properties of Dimethyl 2-Bromopentanedioate
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Property Value

Molecular Formula C7H11BrOA4[3][4]
Molecular Weight 239.06 g/mol [3][4]
Appearance Light yellow liquid[5]

CAS Number 760-94-1[4][5][6]

Density 1.452 g/cm3[5]

Boiling Point 240.3 °C at 760 mmHgJ[5]
Flash Point 99.1 °C[5]

Refractive Index 1.467[5]

Synthesis and Purification

The primary route for synthesizing dimethyl 2-bromopentanedioate is the bromination of
dimethyl pentanedioate (dimethyl glutarate).[1][6] Several methods are employed, with the
choice often depending on factors like scale, desired purity, and safety considerations.

Common Synthetic Routes:

o Direct Bromination with N-Bromosuccinimide (NBS): This is a widely used method that
involves reacting dimethyl glutarate with NBS in the presence of a radical initiator like
azobisisobutyronitrile (AIBN).[6] This approach offers good selectivity for the alpha-position
and is generally safer to handle than elemental bromine.[1][6]

o Hell-Volhard-Zelinsky (HVZ) Reaction: This classic method for a-halogenation of carboxylic
acids can be adapted for the synthesis of dimethyl 2-bromopentanedioate.[6] It involves
treating glutaric acid with bromine and a catalytic amount of phosphorus tribromide (PBrs),
followed by esterification with methanol.[6]

A significant challenge in the synthesis is achieving high selectivity for the desired mono-
brominated product, as di-bromination can occur as a side reaction.[1] Careful control of
stoichiometry, reaction temperature, and duration is crucial to minimize the formation of
impurities like dimethyl 2,4-dibromopentanedioate.[1]
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Purification:

Following synthesis, purification is typically achieved through fractional distillation under
reduced pressure.[6] For smaller scale preparations or when distillation is challenging, column
chromatography can be employed.[6]

Reactivity and Mechanistic Pathways

The reactivity of dimethyl 2-bromopentanedioate is largely governed by the electrophilic
nature of the carbon atom bonded to the bromine, making it susceptible to nucleophilic attack.
[7] This allows for the introduction of a wide array of functional groups through nucleophilic
substitution reactions (SN2), forming new carbon-heteroatom bonds.[2]

Key Reaction Pathways:

e Nucleophilic Substitution: The bromine atom can be readily displaced by various
nucleophiles, including amines, alkoxides, and thiolates.[2] This is a cornerstone of its utility
in building complex molecules.

» Elimination Reactions: Dehydrobromination can occur in the presence of a base to yield
unsaturated diesters, such as dimethyl glutaconate.[1]

» Ester Transformations: The two methyl ester groups can undergo hydrolysis to form
carboxylic acids, transesterification with other alcohols, or reduction to alcohols, providing
further avenues for molecular diversification.[2]

Caption: Key reaction pathways of dimethyl 2-bromopentanedioate.

Applications in Drug Discovery and Development

Dimethyl 2-bromopentanedioate is a valuable building block in the synthesis of
pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[2][6] Its ability to
introduce a functionalized five-carbon chain is particularly useful in constructing complex
molecular architectures.

Notable applications include:
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» Synthesis of Heterocycles: It serves as a precursor for nitrogen-containing heterocycles,
which are core structures in many pharmaceuticals.[1]

o« PROTACS: It is a valuable precursor in the development of Proteolysis Targeting Chimeras
(PROTACS), particularly for creating ligands that bind to E3 ubiquitin ligases like Cereblon
(CRBN).[1]

o Lenalidomide Synthesis: It is recognized for its utility in producing pharmaceutical
intermediates for drugs like Lenalidomide.[5]

Caption: Generalized workflow for API synthesis.

Analytical Characterization

Confirming the identity and purity of dimethyl 2-bromopentanedioate is crucial for its use in
synthesis.[6] A combination of spectroscopic and chromatographic techniques is employed for
this purpose.

Table 2: Key Analytical Techniques for Characterization
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Technique

Purpose

Expected Observations

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Structural Elucidation

1H NMR will show
characteristic signals for the
methyl ester protons and the
protons on the carbon chain,
particularly the downfield-
shifted proton at the alpha-
position bearing the bromine.
13C NMR confirms the carbon

environments.[6]

Infrared (IR) Spectroscopy

Functional Group Identification

A strong absorption band
around 1730-1750 cm~*
confirms the presence of the

ester carbonyl (C=0) groups.
[6]

Gas Chromatography-Mass
Spectrometry (GC-MS)

Purity Assessment and

Impurity Identification

Provides information on the
purity of the compound and
helps identify any trace
impurities, with the mass
spectrum confirming the
molecular weight and

fragmentation pattern.[6]

Safety, Handling, and Storage

Safety Precautions:

» Always handle dimethyl 2-bromopentanedioate in a well-ventilated area, such as a fume

hood.[8][9]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[8][9]

e Avoid breathing vapors or mist.[8]
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e Wash hands thoroughly after handling.[8][9]

 In case of contact with eyes or skin, rinse immediately and thoroughly with water and seek
medical attention.[8]

Storage:

o Store in a cool, well-ventilated place away from heat and ignition sources.[9]
o Keep the container tightly closed.[10]

Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[8][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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